Cas no 2694729-17-2 (1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2))

• Product Name: 1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2)
• CAS No: 2694729-17-2
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• CID: 5458632
• Update Time: 2025-08-05

1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2)

• Inchi： 1S/C8H9F3N2.ClH/c1-4-2-6(12)7(13)3-5(4)8(9,10)11;/h2-3H,12-13H2,1H3;1H
• InChI Key： YSUOMQWOPVIWNQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C(N)=CC=1C)(F)(F)F.Cl

Additional information on 1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2)

1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2)

The compound with CAS No 2694729-17-2, commonly referred to as 1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2), is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a methyl group at position 4 and a trifluoromethyl group at position 5. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for use in diverse chemical reactions and applications.

Recent advancements in chemical synthesis have highlighted the importance of 1,2-Benzenediamine derivatives in the development of advanced materials and pharmaceutical compounds. For instance, researchers have explored the use of this compound as a precursor for the synthesis of novel aromatic heterocycles, which are critical components in drug design and material science. The trifluoromethyl group in the structure contributes significantly to the molecule's stability and reactivity, making it an ideal candidate for reactions involving electrophilic substitution or nucleophilic aromatic substitution.

In the context of pharmaceutical research, 1,2-Benzenediamine derivatives have been investigated for their potential as bioisosteres or scaffolds in drug discovery programs. The hydrochloride salt form of this compound is particularly useful in medicinal chemistry due to its enhanced solubility and bioavailability. Recent studies have demonstrated that this compound can serve as a building block for creating molecules with potent pharmacological activities, such as anti-inflammatory or anti-cancer properties.

Moreover, the hydrochloride salt (1:2) form of this compound has been found to exhibit unique catalytic properties in certain organic transformations. This has led to its application in asymmetric catalysis and enantioselective synthesis, areas that are pivotal in modern organic chemistry. The ability of this compound to act as both a catalyst and a substrate underscores its versatility and significance in contemporary chemical research.

From an environmental perspective, the stability and reactivity of 1,2-Benzenediamine derivatives have been studied to assess their potential impact on ecosystems. Research indicates that while these compounds are generally stable under normal conditions, they can undergo degradation under specific environmental stressors such as UV radiation or microbial activity. Understanding these degradation pathways is crucial for evaluating their long-term environmental impact and ensuring sustainable practices in their production and use.

In summary, 1,2-Benzenediamine, 4-methyl-5-(trifluoromethyl)-, hydrochloride (1:2) is a multifaceted chemical entity with wide-ranging applications across various scientific disciplines. Its unique structure endows it with properties that make it invaluable in drug discovery, material science, catalysis, and environmental studies. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.